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Abstract

Malononitrile dimer, chemically known as 2-aminoprop-1-ene-1,1,3-tricarbonitrile, is a highly
versatile and reactive multifunctional compound. Its unique chemical structure, featuring
multiple nitrile groups, an amino group, and a reactive methylene site, makes it a valuable
building block in modern organic synthesis. This technical guide provides a comprehensive
overview of the synthesis, physicochemical properties, and diverse chemical applications of
malononitrile dimer, with a particular focus on its utility in the construction of complex
heterocyclic scaffolds relevant to medicinal chemistry and materials science. Detailed
experimental protocols for its synthesis and key reactions, along with tabulated quantitative
data and mechanistic visualizations, are presented to facilitate its practical application in a
research and development setting.

Introduction

Malononitrile dimer is a stable, crystalline solid that serves as a pivotal precursor in a myriad
of chemical transformations.[1][2] It is readily prepared from the base-catalyzed dimerization of
malononitrile.[3] The presence of three cyano groups, a primary amine, an a,B3-unsaturated
alkene system, and an acidic methylene group within a compact molecular framework bestows
upon it a rich and varied reactivity profile.[4] This allows it to participate in a wide range of
reactions, including cycloadditions, cyclocondensations, cascade reactions, and
multicomponent reactions (MCRs).[1] Consequently, malononitrile dimer has emerged as a

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b047326?utm_src=pdf-interest
https://www.benchchem.com/product/b047326?utm_src=pdf-body
https://www.benchchem.com/product/b047326?utm_src=pdf-body
https://www.benchchem.com/product/b047326?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29299856/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8732062.htm
https://www.benchchem.com/product/b047326?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/107417
https://www.smolecule.com/products/s583685
https://pubmed.ncbi.nlm.nih.gov/29299856/
https://www.benchchem.com/product/b047326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

privileged reactant for the diversity-oriented synthesis of a vast array of heterocyclic motifs, bis-
heterocyclic compounds, fused heterocycles, and bicyclic bridged systems.[1]

The compounds synthesized from malononitrile dimer often exhibit significant biological
activities, including potential antitumor and neurotrophic properties, making it a molecule of
great interest in drug discovery and development.[2][4] Furthermore, its utility extends to the
synthesis of dyes and pigments.[3] This guide aims to provide a detailed technical resource for
researchers and scientists, covering the fundamental properties, synthesis, and key chemical
applications of this remarkable building block.

Physicochemical and Spectral Properties

A thorough understanding of the physical and spectral properties of malononitrile dimer is
essential for its effective use in synthesis and analysis.

Physical Properties

Malononitrile dimer is typically a light pink to beige or light brownish crystalline powder.[2] It is
insoluble in water but soluble in various organic solvents.[2]

Property Value Reference(s)
CAS Number 868-54-2 [3]
Molecular Formula CeHaNa4 [3]
Molecular Weight 132.12 g/mol [4]
Melting Point 171-173 °C [2]

Light pink to beige or light
Appearance ] [2]
brownish powder

Solubility Insoluble in water [2]

Spectral Data

The structural features of malononitrile dimer can be unequivocally confirmed through various
spectroscopic techniques.
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Technique Data Reference(s)
AH NMR spectrum is

1H NMR _ [5]
available.[5]
A 13C NMR spectrum is

13C NMR

available.

IR Spectroscopy

IR (KBr, cm™1): 3435, 3322,
3286, 3176 (NHz), 2965, 2929
(aliph. CH), 2212 (CN), 1647
(amide C=0).[6]

[6]

Mass Spectrometry

A mass spectrum is publicly

available.[7]

[7]

Synthesis of Malononitrile Dimer

The most common and straightforward method for the preparation of malononitrile dimer is

the base-catalyzed self-condensation of malononitrile.

Reaction Workflow

The dimerization proceeds via a Thorpe-type reaction mechanism, where a basic catalyst

facilitates the nucleophilic attack of a malononitrile carbanion onto the nitrile group of a

second malononitrile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

